Cas no 1530-32-1 (Ethyltriphenylphosphonium bromide)

• Product Name: Ethyltriphenylphosphonium bromide
• CAS No: 1530-32-1
• MF: C₂₀H₂₀BrP
• MW: 371.25056552887
• MDL: MFCD00011838
• CID: 41533
• PubChem ID: 87569641
• Update Time: 2025-12-30

Ethyltriphenylphosphonium bromide Chemical and Physical Properties

Names and Identifiers

• Ethyltriphenylphosphonium bromide
• Ethyltriphenylbromophosphine
• ethyltriphenyl-phosphoniubromide
• ETPPBR
• TRIPHENYLETHYLPHOSPHONIUM BROMIDE
• ETHYLTRIPHENYLPHOSPHONIUM BRIMIDE
• ethyl triphenylphosphoiuum bromide
• Phosphonium, ethyltriphenyl-, bromide
• ETPPBr: Ethyltriphenylphosphonium Bromide
• ETHYL TRIPHENYL PHOSPHENIUM BROMID
• Ethyltriphenyl phosphornium bromide
• (ETHYL)TRIPHENYLPHOSPHONIUM BROMIDE
• ethyl(triphenyl)phosphanium,bromide
• TEP
• Ethyltriphenylphosphoniumbromide (6CI,7CI)
• Phosphonium, ethyltriphenyl-, bromide (8CI,9CI)
• TEP(onium compound)
• Ethyl triphenyl pho
• EthyltriphenylphosphoniuM broM
• Ethyl threephosphoniuM broMide
• EthyltriphenylphosphoniuM broMid
• TEP (oniuM coMpound)
• Ethyl triphenyl phosphonium bromide
• Ethyl triphenylphosphonium Bromide
• ethyltriphenylphosphoniumbromide
• ethyltriphenylphosphanium bromide
• Guaifenesin Powder
• Phosphonium, ethyltriphenyl-, bromide (1:1)
• R85V84UL5V
• PubChem18705
• C20H20BrP
• ethyltriphenylphosphoniumbromid
• KSC491K2T
• TRIPHENYL ETHYL PHOSPHONIUM BR
• Ethyl(triphenyl)phosphonium bromide
• ethyl triphenyl-phosphonium bromide
• AMY23341
• ethyl-triphenylphosphonium bromide
• ethyl(triphenyl)phosphanium;bromide
• UNII-R85V84UL5V
• D70271
• ethyl-triphenyl-phosphonium bromide
• Ethyltriphenylfosfonium bromide
• DTXSID90883687
• CHEMBL353497
• EC 216-223-3
• (ethyl)triphenyl-phosphonium bromide
• STR06599
• NSC 60660
• bromide (1:1)ethyltriphenyl-phosphonium
• ethyltriphenyl-phosphonium bromide
• EN300-52977
• AKOS025117488
• JHYNXXDQQHTCHJ-UHFFFAOYSA-M
• NSC60660
• J237.373D
• 1530-32-1
• EINECS 216-223-3
• triphenyl-ethyl phosphonium bromide
• MFCD00011838
• NSC-60660
• E0382
• J-008972
• J-521358
• ETHYL(TRISPHENYL)PHOSPHONIUM BROMIDE
• FT-0668411
• Q27287962
• SCHEMBL42887
• ethyltriphenylphophonium bromide
• BCP22499
• FT-0625799
• CS-0015072
• ethyl-triphenylphosphoniumbromide
• AKOS015832988
• Ethyltriphenylphosphonium bromide, 99%
• Ethyltriphenylphosphonium bromide,99%
• DB-029768
• TEP; TEP (onium compound); Triphenylethylphosphonium Bromide
• DTXCID501023191
• 216-223-3

• MDL： MFCD00011838
• Inchi： 1S/C20H20P.BrH/c1-2-21(18-12-6-3-7-13-18,19-14-8-4-9-15-19)20-16-10-5-11-17-20;/h3-17H,2H2,1H3;1H/q+1;/p-1
• InChI Key： JHYNXXDQQHTCHJ-UHFFFAOYSA-M
• SMILES： [Br-].[P+](C1C=CC=CC=1)(C1C=CC=CC=1)(C1C=CC=CC=1)CC
• BRN： 3599630

Computed Properties

• Exact Mass: 370.04900
• Monoisotopic Mass: 370.0486
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Crystalline powder.
• Melting Point: 206.0 to 210.0 deg-C
• Boiling Point:
• Flash Point: Fahrenheit: >392 ° f
  Celsius: >200 ° c
  
• Solubility: 174g/l soluble
• Water Partition Coefficient: 120 g/L (23 ºC)
• PSA: 13.59000
• LogP: 1.00440
• Sensitiveness: Hygroscopic
• Solubility: Soluble in water.

Ethyltriphenylphosphonium bromide Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Danger
• Hazard Statement： H301,H411
• Warning Statement： P273,P301+P310
• Hazardous Material transportation number：UN 3077 9/PG 3
• WGK Germany：2
• Hazard Category Code： 22-51/53
• Safety Instruction： S61-S36/37/39-S26
• Hazardous Material Identification：
• Risk Phrases：R21/22; R36/37/38; R51/53
• Packing Group：III
• Safety Term：6.1
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Inert atmosphere,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Ethyltriphenylphosphonium bromide

Ethyltriphenylphosphonium bromide (CAS No. 1530-32-1): Applications and Research Developments

Ethyltriphenylphosphonium bromide, with the chemical formula C₁₈H₂₁BrP and CAS number 1530-32-1, is a significant compound in the field of organophosphorus chemistry. This organophosphorus salt has garnered considerable attention due to its versatile applications in synthetic chemistry, material science, and pharmaceutical research. The compound's unique structural properties, characterized by a triphenylphosphonium cation and an ethyl bromide counterion, make it a valuable reagent in various chemical transformations.

The synthesis of Ethyltriphenylphosphonium bromide typically involves the reaction of triphenylphosphine with ethyl bromide in the presence of a suitable base. This reaction is well-documented and has been optimized for high yields under controlled conditions. The compound's stability under various chemical environments further enhances its utility in synthetic protocols. Its role as a phase-transfer catalyst, for instance, has been extensively studied and applied in organic synthesis to facilitate reactions that would otherwise be hindered by solubility issues.

One of the most notable applications of Ethyltriphenylphosphonium bromide is in the field of pharmaceutical research. The compound has been utilized as an intermediate in the synthesis of various pharmacologically active molecules. Its ability to stabilize reactive intermediates and facilitate the formation of complex structures makes it indispensable in drug development pipelines. Recent studies have highlighted its use in the synthesis of kinase inhibitors, which are crucial in treating cancers and inflammatory diseases. The< strong>Ethyltriphenylphosphonium bromide acts as a key building block, enabling the construction of intricate molecular frameworks with high precision.

In material science, Ethyltriphenylphosphonium bromide has found applications in the development of functional materials. Its ability to form stable complexes with other organic molecules has been exploited in the creation of conductive polymers and liquid crystals. These materials are integral to advanced technologies such as organic light-emitting diodes (OLEDs) and photovoltaic cells. The compound's role in enhancing the electronic properties of these materials underscores its importance in cutting-edge research.

Recent advancements in computational chemistry have also shed new light on the potential applications of Ethyltriphenylphosphonium bromide. Molecular modeling studies have revealed its efficacy as a ligand in coordination chemistry, particularly in catalytic systems. These studies suggest that the< strong>Ethyltriphenylphosphonium bromide can stabilize transition metal complexes, thereby improving catalytic efficiency in various reactions. This finding opens up new avenues for developing more efficient and sustainable chemical processes.

The pharmaceutical industry has also seen significant developments related to Ethyltriphenylphosphonium bromide. Researchers have discovered novel ways to incorporate this compound into drug delivery systems, enhancing their efficacy and targeting capabilities. For instance, studies have demonstrated its use in creating micellar nanoparticles that can deliver therapeutic agents directly to tumor sites, reducing side effects and improving treatment outcomes. These innovations highlight the compound's potential to revolutionize drug delivery methodologies.

Another area where Ethyltriphenylphosphonium bromide has made a significant impact is in bioorganic chemistry. The compound has been used to synthesize complex natural products that are difficult to obtain through traditional methods. Its role as a synthetic intermediate has enabled chemists to access novel compounds with potential biological activities. This application is particularly relevant in the search for new antibiotics and antiviral agents, which are essential in combating emerging infectious diseases.

The environmental implications of using Ethyltriphenylphosphonium bromide have also been explored. Research indicates that the compound is biodegradable under certain conditions, reducing concerns about its persistence in ecosystems. This finding is crucial for ensuring that its use does not contribute to environmental pollution. Furthermore, efforts are underway to develop greener synthetic routes for producing Ethyltriphenylphosphonium bromide, aligning with global sustainability goals.

In conclusion, Ethyltriphenylphosphonium bromide (CAS No. 1530-32-1) is a multifaceted compound with broad applications across various scientific disciplines. Its versatility as a synthetic reagent, catalyst, and ligand makes it indispensable in modern chemistry research. As our understanding of its properties continues to evolve, so too will its applications, driving innovation and progress in fields ranging from pharmaceuticals to materials science.